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Compound of Interest

Compound Name: Trifluoromethanesulfonamide

Cat. No.: B151150 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Trifluoromethanesulfonamide (CF₃SO₂NH₂), often referred to as triflamide, is a cornerstone

reagent in modern organic and medicinal chemistry. Its unique properties, stemming from the

potent electron-withdrawing trifluoromethylsulfonyl (triflyl) group, render it a highly acidic and

versatile compound. This guide provides an in-depth overview of its fundamental chemical,

physical, and spectral properties, detailed experimental protocols for its synthesis, and a

discussion of its reactivity and applications, particularly as a catalyst and a building block in

drug development.

Chemical and Physical Properties
Trifluoromethanesulfonamide is a white to off-white crystalline solid at room temperature.[1]

The strong electron-withdrawing nature of the triflyl group confers a high degree of NH-acidity,

making it one of the most acidic non-carbon acids.[2] This acidity is a key determinant of its

chemical behavior and catalytic activity.[2]

Table 1: Physical and Chemical Properties of Trifluoromethanesulfonamide
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Property Value Reference(s)

Molecular Formula CH₂F₃NO₂S [3]

Molecular Weight 149.09 g/mol [3][4]

Melting Point 120-124 °C [5]

Appearance White to off-white solid/powder [1][5]

pKa (in H₂O) 6.33 [2]

Solubility Soluble in water [1][5]

CAS Number 421-85-2 [3][5]

Spectral Data
Spectroscopic analysis is crucial for the identification and characterization of

trifluoromethanesulfonamide. The key spectral features are summarized below.

Table 2: Spectral Properties of Trifluoromethanesulfonamide

Spectrum Type Key Peaks / Shifts Reference(s)

¹³C NMR
~119.3 ppm (quartet, J≈320 Hz

due to C-F coupling)
[6][7]

¹⁹F NMR ~ -79.2 ppm (singlet) [6][8]

FT-IR (cm⁻¹)
Characteristic peaks for S=O,

N-H, and C-F bonds
[9][10]

Synthesis and Purification
A common and reliable method for the synthesis of trifluoromethanesulfonamide involves the

reaction of trifluoromethanesulfonyl chloride with ammonia in an anhydrous solvent.[11][12]

Detailed Experimental Protocol: Synthesis from
Trifluoromethanesulfonyl Chloride

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chemimpex.com/products/46443
https://www.chemimpex.com/products/46443
https://pubchem.ncbi.nlm.nih.gov/compound/79001
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5169434.htm
https://www.guidechem.com/encyclopedia/trifluoromethanesulfonamide-dic4060.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5169434.htm
https://www.benchchem.com/product/b151150
https://www.guidechem.com/encyclopedia/trifluoromethanesulfonamide-dic4060.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5169434.htm
https://www.chemimpex.com/products/46443
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5169434.htm
https://www.benchchem.com/product/b151150?utm_src=pdf-body
https://www.benchchem.com/product/b151150?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9355545.htm
https://www.chemicalbook.com/SpectrumEN_421-85-2_13CNMR.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9355545.htm
https://www.watson-int.com/trifluoromethanesulfonamide-cas-421-85-2/f-nmr-of-trifluoromethanesulfonamide-cas-421-85-2/
https://www.chemicalbook.com/SpectrumEN_421-85-2_IR1.htm
https://spectrabase.com/compound/GGpi8EclBzx
https://www.benchchem.com/product/b151150?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/trifluoromethanesulfonamide.htm
https://patents.google.com/patent/FR2763331A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

Trifluoromethanesulfonyl chloride (15.39 g)

Anhydrous isopropyl ether (103 g)

Ammonia gas

Deionized water (24.8 g + 13 g)

36% aqueous hydrochloric acid (20.7 g)

Procedure:[5][11][12]

A solution of trifluoromethanesulfonyl chloride in anhydrous isopropyl ether is prepared in a

suitable reactor.

The reactor is cooled to 5 °C.

Ammonia gas is slowly bubbled through the solution over a period of 2 hours while

maintaining the temperature at 5 °C.

The reaction mixture is stirred for an additional 5 hours at 5 °C.

After stirring, 24.8 g of water is added to dissolve the ammonium chloride salt formed.

The mixture is then carefully acidified by the dropwise addition of 36% aqueous hydrochloric

acid.

An additional 13 g of water is added, and the organic and aqueous phases are separated.

The aqueous phase is extracted with 50 g of isopropyl ether.

The organic phases are combined, and the solvent is removed under reduced pressure to

yield trifluoromethanesulfonamide as a white solid.

Preparation Reaction Workup & Isolation

Dissolve TfCl
in Isopropyl Ether Cool to 5°C Add NH₃ Gas

(2 hrs)
Stir at 5°C

(5 hrs)
Add H₂O

(Dissolve Salts) Acidify with HCl Separate Phases Extract Aqueous Phase Combine Organic
Phases

Remove Solvent
(Reduced Pressure) Obtain Solid Product
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Caption: Workflow for the synthesis of trifluoromethanesulfonamide.

Reactivity and Applications
The unique electronic properties of the triflyl group dictate the reactivity and broad utility of

trifluoromethanesulfonamide and its derivatives.

Acidity and Catalysis
With a pKa of approximately 6.33 in water, trifluoromethanesulfonamide is a potent NH-acid.

[2] This allows it to serve as an effective Brønsted acid catalyst in a variety of organic

transformations, including Friedel-Crafts reactions, esterifications, and cycloadditions.[2][13]

[14] The conjugate base, the trifluoromethanesulfonamidate anion, is exceptionally stable and

possesses low nucleophilicity due to extensive charge delocalization, which is a desirable

characteristic for a catalyst's counter-ion.[2]

Role in Drug Development and Medicinal Chemistry
The trifluoromethyl and sulfonamide moieties are prevalent in pharmaceuticals due to their

ability to enhance key drug properties.[15]

Lipophilicity and Bioavailability: The CF₃ group significantly increases lipophilicity, which can

improve a drug molecule's ability to cross cell membranes.[15]

Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the

trifluoromethyl group resistant to metabolic degradation, thereby increasing the drug's half-

life.[16]

Receptor Binding: The sulfonamide group can act as a hydrogen bond donor, facilitating

strong interactions with biological targets like enzymes.[2]

Synthetic Building Block: Trifluoromethanesulfonamide serves as a key intermediate in the

synthesis of more complex molecules, including N-triflyl compounds and various heterocyclic

structures that are scaffolds for new chemical entities.[5][17] For instance, it is used in the

preparation of specific inhibitors for enzymes like secreted phospholipases A2.[5][18]
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Use as a Reagent
Trifluoromethanesulfonamide and its derivatives are versatile reagents. They can act as a

nitrogen source in amination reactions.[13] Its derivative, bis(trifluoromethanesulfonyl)imide

(Tf₂NH), is an even stronger acid and is widely used to prepare highly efficient Lewis acid

catalysts.[6]
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Caption: Core properties and applications of trifluoromethanesulfonamide.

Safety and Handling
Trifluoromethanesulfonamide is classified as harmful if swallowed and causes skin and

serious eye irritation.[4] It may also cause respiratory irritation.[4] Appropriate personal

protective equipment (PPE), including gloves, eye protection, and a dust mask, should be used

when handling the compound. It should be stored at ambient temperature in a well-ventilated

area.[1][3]

Conclusion
Trifluoromethanesulfonamide is a compound of significant interest due to its distinct chemical

properties imparted by the triflyl group. Its high acidity, stability, and role as a hydrogen bond
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donor make it an invaluable tool in both academic research and industrial applications. For

professionals in drug development, a thorough understanding of

trifluoromethanesulfonamide's fundamental properties is essential for its effective use as a

catalyst and a foundational building block in the synthesis of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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